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Solubility Enhancement Data

The table below summarizes key quantitative data for PFM and its interaction with SDS.

Parameter Value Conditions / Method Reference

Solubility in Pure Water 67 mg/mL In vitro, at receipt date [1]

Critical Micelle Concentration
(CMC) of PFM

0.093 - 0.11 mol

kg⁻¹

Surface tension &

conductivity, 303 K

[2]

Partition Coefficient (Kx) 8.4 × 10⁵ Between water & SDS

micelles, 303 K

[2]

Binding Constant (Kb) 25 With SDS micelles [2]

Gibbs Free Energy of Partitioning
(ΔGp)

-33.8 kJ mol⁻¹ 303 K, indicates spontaneity [2]

Experimental Protocol: Micellar Solubilization with SDS
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This detailed methodology is based on the published research investigating the thermodynamic solution

properties of PFM [2].

Materials and Preparation

API: Pefloxacin Mesylate Dihydrate (PFM) (e.g., from Sigma-Aldrich) [2].

Surfactant: Sodium Dodecyl Sulphate (SDS), high purity [2].
Solvent: Deionized water.

Equipment:
Precision balance

Mechanical shaker (e.g., IKA Labortechnik, HS 250)
Thermostatted water bath

Surface tensiometer (e.g., using a Du Nouy ring)
Conductivity meter

UV-Vis Spectrophotometer (e.g., JASCO 530)

Procedure

Solution Preparation: Prepare a series of aqueous SDS solutions with concentrations ranging from

below to above its CMC (approx. 8-9 mM). Maintain a constant temperature (e.g., 303 K) using a
water bath [2].

Drug Incorporation: Add an excess amount of PFM to each SDS solution.
Equilibration: Seal the vials and agitate them using a mechanical shaker for a sufficient period (e.g.,

24 hours) to ensure equilibrium is reached.
Separation: After equilibration, centrifuge the samples to separate the undissolved PFM from the

saturated solution.
Analysis: Determine the concentration of solubilized PFM in the supernatant using UV-Vis

spectrophotometry. The interaction can be confirmed by a characteristic blue shift in the UV spectrum
of PFM when incorporated into SDS micelles [2].

The following workflow outlines the key stages of the experiment:
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Click to download full resolution via product page

Mechanism of Solubilization

The significant solubility enhancement occurs due to the spontaneous partitioning of PFM molecules into

SDS micelles [2].

Micelle Formation: When the concentration of SDS exceeds its CMC, the molecules self-assemble

into spherical structures called micelles. These have a hydrophobic core and a hydrophilic exterior
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[2].

Drug Partitioning: PFM molecules, which have intermediate polarity, are spontaneously
encapsulated within the palisade layer of the SDS micelles—the region between the hydrophobic

core and the hydrophilic surface. The negative value of ΔGp confirms this process is

thermodynamically favorable and spontaneous [2].

Biomimetic Model: This micellar system is not just a solubility aid; it effectively mimics biological
membranes, making it a valuable model for preliminary studies of drug-membrane interactions [2].

Frequently Asked Questions (FAQs)

Q1: Are there other surfactants besides SDS that can be used for solubilizing PFM? While the search

results specifically detail the use of SDS, other ionic or non-ionic surfactants like hexadecyltrimethyl

ammonium bromide (CTAB) or polysorbates (Tween) are commonly used in pharmaceutical solubilization.

Their effectiveness would depend on their interaction with the specific chemical structure of PFM, which can

be evaluated through similar experimental protocols [2].

Q2: What is the typical shelf life and storage condition for PFM stock solutions? One source indicates

that a stock solution of PFM in water at 67 mg/mL can be prepared for immediate use "from the date of

receipt" [1]. For long-term storage, it is standard practice to store the pure API powder in a cool, dry place

and prepare fresh solutions frequently to ensure stability and avoid hydrolysis or degradation.

Q3: Why is a blue shift observed in the UV spectrum when PFM is incorporated into SDS micelles?

The observed hypsochromic (blue) shift indicates a change in the microenvironment of the PFM molecule.

When partitioned into the micelle, it experiences a less polar (more hydrophobic) environment compared to

the bulk water. This change in polarity affects the electronic transitions of the drug molecule, leading to the

observed spectral shift, which is clear evidence of successful solubilization and incorporation [2].

Q4: What are the key thermodynamic parameters that confirm the spontaneity of the process? The

Gibbs free energy of micellization (ΔGm°) and partitioning (ΔGp) are the key indicators. The research shows

that both the micellization of PFM itself and its partitioning into SDS micelles have negative ΔG values. This

negative value confirms that these processes are thermodynamically spontaneous [2].
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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